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Compound of Interest

Compound Name: Methyl 3-bromopropiolate

Cat. No.: B1362460

Note to the reader: This technical guide focuses on Methyl 3-bromopropionate, as requested. It
is important to distinguish this compound from Methyl 3-bromopropiolate, which contains a
carbon-carbon triple bond and possesses different chemical properties and reactivity. The
prevalence of data and applications strongly suggests that Methyl 3-bromopropionate is the
compound of interest for this technical overview.

Introduction

Methyl 3-bromopropionate is a versatile chemical intermediate widely utilized in the fields of
organic synthesis, pharmaceutical development, and agrochemical formulation.[1][2] Its
structure, which incorporates both a reactive bromine atom and an ester functional group,
makes it a valuable building block for the synthesis of more complex molecules.[3] The bromine
atom serves as a good leaving group in nucleophilic substitution reactions, while the methyl
ester can undergo various transformations, allowing for the introduction of diverse
functionalities into a target molecule. This guide provides a comprehensive overview of the
structure, properties, synthesis, and applications of methyl 3-bromopropionate for researchers,
scientists, and professionals in drug development.

Physicochemical and Spectroscopic Data

The physical and spectroscopic properties of methyl 3-bromopropionate are crucial for its
handling, characterization, and use in chemical reactions. These properties are summarized in
the tables below.
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Physicochemical Properties

Property Value Reference
Molecular Formula C4H7Bro2 [4]
Molecular Weight 167.00 g/mol [4115]
CAS Number 3395-91-3 [5][6]
Appearance Colorless to light yellow liquid
Density 1.53 g/mL at 25 °C [71[8]
Boiling Point 64-66 °C at 18 mmHg [71[8]
Flash Point 75 °C (167 °F) - closed cup [7]
Refractive Index (n20/D) 1.458 [71[8]
Solubility Immiscible in water [4]
Spectraoscopic Data
Spectroscopy Key Peaks/Signals Reference
Spectra available,
characteristic peaks for -
1H NMR [9]
OCHS3, -CH2Br, and -CH2CO-
protons.
Mass Spectrometry (MS) Molecular ion peak at m/z 166.  [10][11]
Spectra available, showing
Infrared (IR) Spectroscopy characteristic C=0 and C-Br [12][13][14]
stretches.
Spectra available for detailed
13C NMR
structural elucidation.
Raman Spectroscopy Spectra available. [14]

Synthesis of Methyl 3-Bromopropionate
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Methyl 3-bromopropionate can be synthesized through several methods. The most common
and well-documented procedures involve the addition of hydrogen bromide to methyl acrylate
or the esterification of 3-bromopropionic acid.

Synthesis via Hydrobromination of Methyl Acrylate

A widely used method for preparing methyl 3-bromopropionate is the direct addition of
anhydrous hydrogen bromide to methyl acrylate. This electrophilic addition reaction proceeds
with high yield.

o Preparation of Methyl Acrylate: A 60% solution of methyl acrylate in methanol is washed with
a 7% sodium sulfate solution. The separated methyl acrylate layer is then dried over
anhydrous sodium sulfate. Hydroquinone is added as a polymerization inhibitor.

o Reaction Setup: The dried methyl acrylate is dissolved in anhydrous ether and placed in a
round-bottomed flask equipped with a gas inlet tube and a drying tube. The flask is cooled in
an ice bath.

» Addition of Hydrogen Bromide: Anhydrous hydrogen bromide gas is passed into the cooled
solution. The reaction is exothermic.

o Reaction Completion and Work-up: After the addition is complete, the flask is allowed to
stand at room temperature for approximately 20 hours.

 Purification: The ether is removed by distillation. The residue is then distilled under reduced
pressure to yield pure methyl 3-bromopropionate, which typically distills at 64-66°C/18
mmHg. The yield for this procedure is reported to be in the range of 80-84%.
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Synthesis of Methyl 3-Bromopropionate
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Caption: Workflow for the synthesis of Methyl 3-Bromopropionate.

Applications in Drug Development and Organic
Synthesis

Methyl 3-bromopropionate is a key building block in the synthesis of a variety of organic
molecules due to its bifunctional nature.

* Pharmaceutical Intermediate: It serves as a crucial intermediate in the production of various
active pharmaceutical ingredients (APIs).[3] Its reactivity allows for the introduction of a
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three-carbon chain with a terminal ester functionality, a common structural motif in drug
molecules. It is particularly used in the development of anti-inflammatory and analgesic
drugs.[1]

e Nucleophilic Substitution: The carbon-bromine bond is susceptible to nucleophilic attack,
enabling the introduction of a wide range of functional groups. This is a cornerstone of its
utility in creating diverse molecular scaffolds.[3]

o Synthesis of Complex Molecules: It has been utilized in the synthesis of spiroanellated y-
lactones, pinacols, and other complex heterocyclic systems.[5][7][15] These structures are of
significant interest in medicinal chemistry for their potential biological activities.

o Agrochemicals: Similar to its role in pharmaceuticals, it is also used in the formulation of
pesticides and herbicides.[2]

As methyl 3-bromopropionate is a synthetic building block, it is not typically involved in direct
modulation of signaling pathways. Instead, it is a precursor to larger, more complex molecules
that may have biological activity.

Safety and Handling

Methyl 3-bromopropionate is a combustible liquid and is harmful if swallowed. It can cause skin
and serious eye irritation.[14] Appropriate personal protective equipment (PPE), including
gloves and safety glasses, should be worn when handling this chemical.
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Hazard Statement GHS Classification Precautionary Measures

Keep away from heat, sparks,
H227 Combustible liquid open flames, and hot surfaces.

No smoking.

Do not eat, drink or smoke
H302 Harmful if swallowed when using this product. Rinse

mouth if swallowed.

Wash skin thoroughly after
H315 Causes skin irritation handling. Wear protective
gloves.

Wear eye protection. If in eyes,
H319 Causes serious eye irritation rinse cautiously with water for

several minutes.

Avoid breathing vapor. Use
H335 May cause respiratory irritation  only outdoors or in a well-

ventilated area.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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